molecular formula C13H18O3S B8729251 (1-Methylcyclobutyl)methyl 4-methylbenzenesulfonate

(1-Methylcyclobutyl)methyl 4-methylbenzenesulfonate

Cat. No.: B8729251
M. Wt: 254.35 g/mol
InChI Key: VMYODLPHXSECBA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-Methylcyclobutyl)methyl 4-methylbenzenesulfonate is a useful research compound. Its molecular formula is C13H18O3S and its molecular weight is 254.35 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C13H18O3S

Molecular Weight

254.35 g/mol

IUPAC Name

(1-methylcyclobutyl)methyl 4-methylbenzenesulfonate

InChI

InChI=1S/C13H18O3S/c1-11-4-6-12(7-5-11)17(14,15)16-10-13(2)8-3-9-13/h4-7H,3,8-10H2,1-2H3

InChI Key

VMYODLPHXSECBA-UHFFFAOYSA-N

Canonical SMILES

CC1=CC=C(C=C1)S(=O)(=O)OCC2(CCC2)C

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of (1-methylcyclobutyl)methanol (32 mmol) in CH2Cl2 (100 mL) are added triethylamine (65 mmol), trimethylamine hydrochloride (6 mmol), and a solution of p-toluenesulfonyl chloride (49 mmol) in CH2Cl2 (50 mL) at 0° C., then the mixture is stirred at 0° C. for 0.5 h. The reaction is quenched by the addition of water, and the mixture is extracted with CH2Cl2. The combined organic extracts are washed with water and brine. The organic layer is dried over Na2SO4, filtered, and concentrated in vacuo to give toluene-4-sulfonic acid 1-methylcyclobutylmethyl ester, which is directly used for the next reaction without further purification.
Quantity
32 mmol
Type
reactant
Reaction Step One
Quantity
65 mmol
Type
reactant
Reaction Step One
Quantity
6 mmol
Type
reactant
Reaction Step One
Quantity
100 mL
Type
solvent
Reaction Step One
Quantity
49 mmol
Type
reactant
Reaction Step Two
Quantity
50 mL
Type
solvent
Reaction Step Two

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